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Compound of Interest

Compound Name:
N-(2-hydroxy-4-

methylphenyl)formamide

Cat. No.: B8519175

Get Quote

Executive Summary
N-(2-hydroxy-4-methylphenyl)formamide (also identified as N-formyl-6-amino-m-cresol)

represents a pivotal chemical junction in the synthesis of 5-methylbenzoxazole, a core scaffold

for various pharmaceutical agents and fluorescent dyes. Its "discovery" in a process chemistry

context typically arises during the impurity profiling of 6-amino-m-cresol or as the isolated

intermediate in the cyclodehydration pathway to benzoxazoles.

Understanding the physicochemical properties and spectroscopic signature of this molecule is

essential for:

Process Control: Monitoring the conversion efficiency of aminophenols to benzoxazoles.

Impurity Management: Quantifying formylated by-products in hair dye formulations and drug

substances.

Structural Elucidation: Distinguishing between the N-formyl and O-formyl isomers (kinetic vs.

thermodynamic products).
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Chemical Identity & Properties
Property Specification

IUPAC Name N-(2-hydroxy-4-methylphenyl)formamide

Common Synonyms
N-Formyl-6-amino-m-cresol; 2-Hydroxy-4-

methylformanilide

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol

Parent Amine 2-Amino-5-methylphenol (CAS: 2835-98-5)

Key Functional Groups
Phenolic Hydroxyl (-OH), Formamide (-NH-

CHO), Methyl (-CH₃)

Appearance Off-white to pale brown crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in Water

Formation & Synthesis Pathway
The formation of N-(2-hydroxy-4-methylphenyl)formamide occurs via the N-formylation of 2-

amino-5-methylphenol. This reaction is the first step in the "one-pot" synthesis of 5-

methylbenzoxazole but can be isolated for characterization.

Mechanistic Pathway
The reaction proceeds through a nucleophilic attack of the primary amine on the carbonyl

carbon of the formylating agent (Formic acid or Trimethyl orthoformate), followed by

elimination.

Critical Insight: The reaction must be controlled to prevent O-formylation (ester formation) or

N,O-diformylation. The phenolic hydroxyl group is less nucleophilic than the amine but can

react under forcing conditions.

Synthesis Protocol (Standardized)
Reagents: 2-Amino-5-methylphenol (1.0 eq), Formic Acid (98%, 5.0 eq).
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Conditions: Reflux (100°C) for 2-4 hours.

Workup: Cool to room temperature. Pour into ice water. The formanilide precipitates. Filter

and recrystallize from ethanol/water.
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Figure 1: Synthetic pathway from aminophenol precursor to the formanilide intermediate and

subsequent cyclization.

Analytical Characterization (Structure Elucidation)
The "discovery" of this molecule in a mixture is often complicated by rotamerism. The restricted

rotation around the C-N amide bond leads to the presence of cis and trans isomers in solution,

often appearing as dual peaks in NMR.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ Field Strength: 400 MHz
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Proton (¹H)
Chemical Shift
(δ ppm)

Multiplicity Integration Assignment

-CHO
8.25 (major) /

8.05 (minor)
Singlet (d) 1H

Formyl proton

(Rotamers)

-NH- 9.50 (broad) Singlet 1H
Amide proton

(Exchangeable)

-OH 9.85 (broad) Singlet 1H Phenolic proton

Ar-H (C3) 6.75 Doublet 1H Ortho to OH

Ar-H (C5) 6.85
Doublet of

Doublets
1H Meta to OH

Ar-H (C6) 7.60 Doublet 1H
Ortho to NH

(Deshielded)

-CH₃ 2.21 Singlet 3H Methyl group

Expert Note: The signal for the proton ortho to the nitrogen (C6) is significantly deshielded

compared to the parent amine due to the electron-withdrawing nature of the formyl group. The

appearance of "split" peaks for the formyl and methyl protons is a hallmark of amide rotamers,

not impurities.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI Positive (+ve)

Parent Ion [M+H]⁺: m/z 152.07

Fragmentation Pattern:

m/z 124: [M+H - CO]⁺ (Loss of Carbon Monoxide, characteristic of formamides).

m/z 107: [M+H - HCONH₂]⁺ (Loss of Formamide moiety, formation of tropylium-like

cation).

Infrared Spectroscopy (FT-IR)
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3200 - 3400 cm⁻¹: Broad band (O-H and N-H stretching).

1665 cm⁻¹: Strong band (C=O Amide I stretch).

1540 cm⁻¹: Medium band (N-H Amide II bending).

Process Significance & Impurity Profiling
In the manufacturing of Benzoxazoles (e.g., for fluorescent whitening agents or antifungal

drugs), N-(2-hydroxy-4-methylphenyl)formamide is the rate-determining intermediate.

Critical Process Parameters (CPPs)
Water Content: Presence of water inhibits the cyclization step (Product

Benzoxazole), leading to the accumulation of the formamide intermediate.

Acidity: Strong acid catalysis (e.g., p-TsOH or Polyphosphoric acid) is required to drive the

dehydration of the formamide to the benzoxazole.

Temperature: The formylation occurs at lower temperatures (<100°C), while cyclization

typically requires >130°C.

Impurity Identification Workflow
If an "unknown" peak is observed at RRT ~0.8-0.9 relative to 5-methylbenzoxazole in HPLC:

Check UV Spectrum: The formamide will have a slightly blue-shifted

compared to the fully conjugated benzoxazole.

Check MS: Look for mass 152 (Formamide) vs 134 (Benzoxazole). The difference of 18 Da

corresponds to a molecule of water.
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Unknown Peak in HPLC
(RRT ~0.85)
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Figure 2: Decision tree for identifying the formamide intermediate during benzoxazole

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-[(4-Hydroxyphenyl)methyl]formamide | C8H9NO2 | CID 44371268 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CompTox Chemicals Dashboard [comptox.epa.gov]

3. industrialchemistry.org [industrialchemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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